![molecular formula C15H19Br2NO3 B5205183 ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate](/img/structure/B5205183.png)
ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate, also known as DBH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.
Mechanism of Action
The mechanism of action of ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of voltage-gated sodium channels. This compound has been shown to increase the release of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter, and to inhibit the release of glutamate, an excitatory neurotransmitter. This activity may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and to increase the expression of antioxidant enzymes, which may contribute to its radioprotective effects. This compound has also been shown to reduce oxidative stress and to protect against DNA damage in cells.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate in lab experiments is its relatively simple synthesis method, which makes it readily accessible for researchers. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate. One area of interest is its potential use as a radioprotective agent, as further studies could help to elucidate its mechanism of action and potential applications in cancer treatment. Another area of interest is its potential use in the treatment of neurological disorders, such as epilepsy and chronic pain, as further studies could help to identify its optimal dosage and potential side effects. Additionally, further studies could investigate the potential of this compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate involves the reaction of ethyl 4-piperidinecarboxylate with 3,5-dibromo-2-hydroxybenzaldehyde in the presence of a base. The reaction yields this compound as a yellow solid with a melting point of 164-166°C.
Scientific Research Applications
Ethyl 1-(3,5-dibromo-2-hydroxybenzyl)-4-piperidinecarboxylate has been studied extensively for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. This compound has also been investigated for its potential use as a radioprotective agent, as it has been shown to protect against radiation-induced damage in cells.
properties
IUPAC Name |
ethyl 1-[(3,5-dibromo-2-hydroxyphenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Br2NO3/c1-2-21-15(20)10-3-5-18(6-4-10)9-11-7-12(16)8-13(17)14(11)19/h7-8,10,19H,2-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCHAFPKDCHPPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CC2=C(C(=CC(=C2)Br)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Br2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.